Cas no 2680660-30-2 (1-hydroxy-3-{(prop-2-en-1-yloxy)carbonylamino}cyclobutane-1-carboxylic acid)

• Product Name: 1-hydroxy-3-{(prop-2-en-1-yloxy)carbonylamino}cyclobutane-1-carboxylic acid
• CAS No: 2680660-30-2
• MF: C₉H₁₃NO₅
• MW: 215.203222990036
• CID: 5646438
• PubChem ID: 165919136
• Update Time: 2025-10-22

1-hydroxy-3-{(prop-2-en-1-yloxy)carbonylamino}cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-hydroxy-3-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutane-1-carboxylic acid
• 2680660-30-2
• EN300-28273485
• 1-hydroxy-3-{(prop-2-en-1-yloxy)carbonylamino}cyclobutane-1-carboxylic acid

• Inchi： 1S/C9H13NO5/c1-2-3-15-8(13)10-6-4-9(14,5-6)7(11)12/h2,6,14H,1,3-5H2,(H,10,13)(H,11,12)
• InChI Key： OOOULMUKHTYVDX-UHFFFAOYSA-N
• SMILES： OC1(C(=O)O)CC(C1)NC(=O)OCC=C

Computed Properties

• Exact Mass: 215.07937252g/mol
• Monoisotopic Mass: 215.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-hydroxy-3-{(prop-2-en-1-yloxy)carbonylamino}cyclobutane-1-carboxylic acid

Comprehensive Overview of 1-hydroxy-3-{(prop-2-en-1-yloxy)carbonylamino}cyclobutane-1-carboxylic acid (CAS No. 2680660-30-2)

The compound 1-hydroxy-3-{(prop-2-en-1-yloxy)carbonylamino}cyclobutane-1-carboxylic acid (CAS No. 2680660-30-2) is a cyclobutane derivative with significant potential in pharmaceutical and biochemical applications. Its unique structure, featuring a hydroxy group and a carboxylic acid moiety, makes it a versatile intermediate in organic synthesis. Researchers are increasingly interested in this compound due to its role in designing novel drug candidates and bioconjugates, particularly in the fields of targeted drug delivery and enzyme inhibition.

One of the most searched questions related to this compound is: "What are the applications of 1-hydroxy-3-{(prop-2-en-1-yloxy)carbonylamino}cyclobutane-1-carboxylic acid in drug discovery?" The answer lies in its ability to act as a scaffold for modifying pharmacokinetic properties. The allyloxycarbonylamino group provides a reactive handle for further functionalization, enabling the creation of prodrugs or biodegradable polymers. This aligns with the growing demand for sustainable chemistry and green synthesis methods in the pharmaceutical industry.

Another trending topic is the use of CAS No. 2680660-30-2 in peptide mimetics. Cyclobutane rings are known to mimic peptide backbones, offering enhanced metabolic stability. This compound’s carboxylic acid group allows for conjugation with amino acids, making it valuable for developing bioactive peptides or protein engineering. Such applications are frequently explored in cancer research and immunotherapy, areas with high public and scientific interest.

The synthesis of 1-hydroxy-3-{(prop-2-en-1-yloxy)carbonylamino}cyclobutane-1-carboxylic acid often involves stereoselective reactions, a hot topic in modern organic chemistry. Researchers are optimizing protocols to improve yield and purity, addressing common search queries like "How to synthesize cyclobutane derivatives efficiently?" Recent advancements in catalysis and microwave-assisted synthesis have shown promise in streamlining its production.

From a commercial perspective, the demand for CAS No. 2680660-30-2 is rising due to its utility in high-value fine chemicals. Companies specializing in custom synthesis and contract research are increasingly listing this compound in their portfolios. Its compatibility with click chemistry (e.g., thiol-ene reactions) further expands its applicability in material science and nanotechnology.

In summary, 1-hydroxy-3-{(prop-2-en-1-yloxy)carbonylamino}cyclobutane-1-carboxylic acid represents a compelling case study at the intersection of medicinal chemistry and molecular design. Its multifaceted roles—from drug development to biomaterials—ensure its relevance in answering today’s scientific challenges while aligning with SEO-driven queries like "cyclobutane derivatives in therapeutics" or "allyloxycarbonylamino group applications."